3-((Imino((2,2,2-trifluoroethyl)amino)methyl)amino)-1H-pyrazole-1-pentanamide
3-((Imino((2,2,2-trifluoroethyl)amino)methyl)amino)-1H-pyrazole-1-pentanamide
ICI-162846 (5-((3- (N'- (2,2,2-trifluoroethyl)-guanidino)pyrazol-1-yl) valeramide) is a new histamine H2-receptor antagonist developed by Imperial Chemical Industries for treatment of peptic diseases. ICI-162846 shows the high degree of specificity for histamine H2-receptors and sustained inhibition of acid secretion.
Brand Name:
Vulcanchem
CAS No.:
84545-30-2
VCID:
VC0025713
InChI:
InChI=1S/C11H17F3N6O/c12-11(13,14)7-17-10(16)18-9-4-6-20(19-9)5-2-1-3-8(15)21/h4,6H,1-3,5,7H2,(H2,15,21)(H3,16,17,18,19)
SMILES:
C1=CN(N=C1NC(=NCC(F)(F)F)N)CCCCC(=O)N
Molecular Formula:
C11H17F3N6O
Molecular Weight:
306.29 g/mol
3-((Imino((2,2,2-trifluoroethyl)amino)methyl)amino)-1H-pyrazole-1-pentanamide
CAS No.: 84545-30-2
Main Products
VCID: VC0025713
Molecular Formula: C11H17F3N6O
Molecular Weight: 306.29 g/mol
| CAS No. | 84545-30-2 |
|---|---|
| Product Name | 3-((Imino((2,2,2-trifluoroethyl)amino)methyl)amino)-1H-pyrazole-1-pentanamide |
| Molecular Formula | C11H17F3N6O |
| Molecular Weight | 306.29 g/mol |
| IUPAC Name | 5-[3-[[N'-(2,2,2-trifluoroethyl)carbamimidoyl]amino]pyrazol-1-yl]pentanamide |
| Standard InChI | InChI=1S/C11H17F3N6O/c12-11(13,14)7-17-10(16)18-9-4-6-20(19-9)5-2-1-3-8(15)21/h4,6H,1-3,5,7H2,(H2,15,21)(H3,16,17,18,19) |
| Standard InChIKey | ALCSGJCIESECFD-UHFFFAOYSA-N |
| SMILES | C1=CN(N=C1NC(=NCC(F)(F)F)N)CCCCC(=O)N |
| Canonical SMILES | C1=CN(N=C1NC(=NCC(F)(F)F)N)CCCCC(=O)N |
| Description | ICI-162846 (5-((3- (N'- (2,2,2-trifluoroethyl)-guanidino)pyrazol-1-yl) valeramide) is a new histamine H2-receptor antagonist developed by Imperial Chemical Industries for treatment of peptic diseases. ICI-162846 shows the high degree of specificity for histamine H2-receptors and sustained inhibition of acid secretion. |
| Synonyms | ICI 162,846;N-[1-(4-CARBOXAMIDOBUTYL)-1H-PYRAZOL-3-YL]-N/'-(2,2,2-TRIFLUOROETHYL)GUANIDINE;3-((imino((2,2,2-trifluoroethyl)amino)methyl)amino)-1h-pyrazole-1-pentanamid;3-[[Imino[(2,2,2-trifluoroethyl)amino]methyl]amino]-1H-pyrazole-1-pentanamide |
| PubChem Compound | 134778 |
| Last Modified | Nov 11 2021 |
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